Cas no 1340390-43-3 (N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine)

• Product Name: N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine
• CAS No: 1340390-43-3
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5292326
• Update Time: 2026-03-10

N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine
• N1,N1-dimethyl-N3-(oxetan-3-yl)butane-1,3-diamine

• Inchi： 1S/C9H20N2O/c1-8(4-5-11(2)3)10-9-6-12-7-9/h8-10H,4-7H2,1-3H3
• InChI Key： WJVAXMJUNORXKK-UHFFFAOYSA-N
• SMILES： O1CC(C1)NC(C)CCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• XLogP3: 0.3
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine

Comprehensive Overview of N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine (CAS No. 1340390-43-3)

N-[4-(Dimethylamino)butan-2-yl]oxetan-3-amine (CAS No. 1340390-43-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its oxetane and dimethylamino functional groups, is often explored for its role in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly interested in its bioavailability and metabolic stability, which are critical factors in modern medicinal chemistry.

The molecular structure of N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine includes an oxetan-3-amine moiety, a four-membered heterocyclic ring known for its ability to enhance the physicochemical properties of drug candidates. The incorporation of a dimethylamino group further contributes to its lipophilicity and binding affinity, making it a valuable scaffold in the design of small-molecule inhibitors and receptor modulators. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs) and kinase enzymes, which are pivotal in treating various diseases.

In the context of current research trends, N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine aligns with the growing demand for fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). These approaches leverage the compound's modularity to create highly selective and potent therapeutics. Additionally, its low molecular weight and favorable pharmacokinetic profile make it an attractive candidate for central nervous system (CNS) drug development, addressing unmet medical needs in neurology and psychiatry.

The synthesis of CAS No. 1340390-43-3 typically involves multi-step organic reactions, including reductive amination and ring-opening strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Analytical characterization using nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) ensures the compound's structural integrity, which is crucial for regulatory compliance and industrial applications.

From an industrial perspective, N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine is often discussed in forums focusing on green chemistry and sustainable manufacturing. Companies are investing in catalytic processes and biocatalysis to minimize environmental impact while scaling production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste and promoting atom economy.

Frequently asked questions about CAS No. 1340390-43-3 include its solubility in common organic solvents, stability under various pH conditions, and compatibility with other reagents. These properties are essential for formulation scientists working on drug delivery systems and excipient selection. Moreover, the compound's toxicity profile and regulatory status are critical for preclinical development, ensuring safety and efficacy in subsequent clinical trials.

In summary, N-[4-(dimethylamino)butan-2-yl]oxetan-3-amine (CAS No. 1340390-43-3) represents a versatile building block in modern drug discovery. Its structural elegance and functional diversity make it a focal point for researchers tackling complex biological targets. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the next generation of precision medicine and personalized therapeutics.